Cas no 1019586-93-6 (N-pentyl-1-(propan-2-yl)piperidin-4-amine)

• Product Name: N-pentyl-1-(propan-2-yl)piperidin-4-amine
• CAS No: 1019586-93-6
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 5185700
• PubChem ID: 28437880
• Update Time: 2026-03-05

N-pentyl-1-(propan-2-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-N-pentylpiperidin-4-amine
• N-pentyl-1-(propan-2-yl)piperidin-4-amine

• Inchi： 1S/C13H28N2/c1-4-5-6-9-14-13-7-10-15(11-8-13)12(2)3/h12-14H,4-11H2,1-3H3
• InChI Key： FRNWUSIBYNRCIL-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(NCCCCC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-pentyl-1-(propan-2-yl)piperidin-4-amine

Comprehensive Overview of N-pentyl-1-(propan-2-yl)piperidin-4-amine (CAS No. 1019586-93-6): Properties, Applications, and Industry Insights

N-pentyl-1-(propan-2-yl)piperidin-4-amine (CAS No. 1019586-93-6) is a specialized organic compound belonging to the piperidine amine class. Its unique molecular structure, featuring a pentyl chain and an isopropyl group attached to a piperidine core, has garnered significant attention in pharmaceutical and chemical research. This compound's versatility stems from its balanced lipophilicity and amine functionality, making it a valuable intermediate in synthetic chemistry.

Recent trends in drug discovery and medicinal chemistry have increased interest in piperidine derivatives, with researchers exploring their potential as bioactive scaffolds. The N-pentyl-1-(propan-2-yl)piperidin-4-amine structure appears particularly promising due to its ability to modulate molecular interactions in CNS-targeting compounds and enzyme inhibitors. Analytical studies using HPLC and mass spectrometry confirm its high purity (>98%) and stability under standard laboratory conditions.

The synthesis of CAS 1019586-93-6 typically involves multi-step organic reactions including reductive amination and N-alkylation protocols. Process optimization studies focus on improving atom economy and reducing organic solvent waste, aligning with current green chemistry initiatives. Researchers frequently search for synthetic protocols for N-substituted piperidines and amine protection strategies, reflecting the compound's relevance in modern organic synthesis.

In material science applications, N-pentyl-1-(propan-2-yl)piperidin-4-amine demonstrates potential as a ligand precursor for metal-organic frameworks (MOFs) and coordination complexes. Its structural features enable interesting supramolecular interactions, with computational chemistry models predicting favorable binding energies with various transition metals. These properties make it valuable for developing catalytic systems and functional materials.

Quality control of 1019586-93-6 follows stringent analytical standards, with characterization typically including 1H/13C NMR, FTIR spectroscopy, and elemental analysis. The compound's physicochemical properties (melting point, solubility profile, and partition coefficient) are well-documented, supporting its use in structure-activity relationship studies. Recent publications highlight its role in developing new pharmacophores with improved blood-brain barrier permeability.

From a commercial perspective, N-pentyl-1-(propan-2-yl)piperidin-4-amine serves as a building block for various fine chemicals and specialty compounds. The global market for such advanced intermediates continues to grow, driven by demand from pharmaceutical R&D and material innovation sectors. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability of this valuable chemical entity.

Ongoing research explores novel derivatives of CAS 1019586-93-6, particularly focusing on structure modification to enhance biological activity or material properties. The compound's structure-activity relationship profile makes it a subject of interest in computational drug design and molecular modeling studies. Researchers frequently investigate its potential as a chiral auxiliary or asymmetric synthesis component.

Safety assessments confirm that N-pentyl-1-(propan-2-yl)piperidin-4-amine requires standard laboratory precautions comparable to similar organic amines. Material Safety Data Sheets (MSDS) provide comprehensive guidance on safe handling practices, personal protective equipment requirements, and waste disposal procedures. These protocols align with current laboratory safety standards and chemical hygiene best practices.

The future outlook for 1019586-93-6 appears promising, with potential applications emerging in bioconjugation chemistry and smart materials development. Its structural versatility supports innovation across multiple scientific disciplines, from medicinal chemistry to nanotechnology. Continued research will likely uncover additional utilities for this multifunctional amine compound in cutting-edge scientific applications.